Cas no 479708-45-7 (2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide)

2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide structure
479708-45-7 structure
Product Name:2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide
CAS No:479708-45-7
MF:C22H19N3O3
MW:373.404565095901
CID:6032678
PubChem ID:6155279
Update Time:2023-12-13

2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • AB00711867-01
    • Z56825386
    • EN300-26597762
    • 479708-45-7
    • 2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide
    • Inchi: 1S/C22H19N3O3/c1-2-11-28-17-9-8-15(21(26)13-17)12-16(14-23)22(27)25-20-7-3-6-19-18(20)5-4-10-24-19/h3-10,12-13,26H,2,11H2,1H3,(H,25,27)/b16-12+
    • InChI Key: HJVVQGJBXCHCIH-FOWTUZBSSA-N
    • SMILES: O(CCC)C1C=CC(/C=C(\C#N)/C(NC2=CC=CC3C2=CC=CN=3)=O)=C(C=1)O

Computed Properties

  • Exact Mass: 373.14264148g/mol
  • Monoisotopic Mass: 373.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 611
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 95.2Ų

2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26597762-0.05g
2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide
479708-45-7 95.0%
0.05g
$246.0 2025-03-20

2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Related Literature

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